Cas no 338408-71-2 (4-(4-Chlorophenyl)-5-(4-methylbenzenesulfinyl)-1,2,3-thiadiazole)

• Product Name: 4-(4-Chlorophenyl)-5-(4-methylbenzenesulfinyl)-1,2,3-thiadiazole
• CAS No: 338408-71-2
• MF: C₁₅H₁₁ClN₂OS₂
• MW: 334.843639612198
• CID: 5736798
• PubChem ID: 1473995
• Update Time: 2023-11-10

4-(4-Chlorophenyl)-5-(4-methylbenzenesulfinyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 338408-71-2
• 4-(4-chlorophenyl)-5-(4-methylbenzenesulfinyl)-1,2,3-thiadiazole
• Bionet2_000361
• 4-(4-chlorophenyl)-5-(4-methylphenyl)sulfinylthiadiazole
• HMS1365A09
• AKOS005087942
• Oprea1_494303
• 4-(4-chlorophenyl)-5-[(4-methylphenyl)sulfinyl]-1,2,3-thiadiazole
• 3H-371S
• 4-(4-CHLOROPHENYL)-1,2,3-THIADIAZOL-5-YL 4-METHYLPHENYL SULFOXIDE
• 1,2,3-Thiadiazole, 4-(4-chlorophenyl)-5-[(4-methylphenyl)sulfinyl]-
• 4-(4-Chlorophenyl)-5-(4-methylbenzenesulfinyl)-1,2,3-thiadiazole

• Inchi： 1S/C15H11ClN2OS2/c1-10-2-8-13(9-3-10)21(19)15-14(17-18-20-15)11-4-6-12(16)7-5-11/h2-9H,1H3
• InChI Key： WFEYNVKISKRTIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(SN=N1)S(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 334
• Monoisotopic Mass: 334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.3Ų